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Compound of Interest

Compound Name: Fenson

Cat. No.: B166868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenson, an organochlorine compound, has been utilized primarily as an acaricide, a substance

that kills ticks and mites. This technical guide provides an in-depth overview of its chemical

properties, structure, and available experimental data. The information is presented to support

research, scientific analysis, and potential applications in drug development and other fields.

Chemical Structure and Identifiers
Fenson, chemically known as 4-chlorophenyl benzenesulfonate, is characterized by a

benzenesulfonate group attached to a 4-chlorophenyl ester.

Table 1: Chemical Identifiers for Fenson
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Identifier Value

IUPAC Name 4-chlorophenyl benzenesulfonate[1]

CAS Number 80-38-6[1]

Molecular Formula C₁₂H₉ClO₃S[1]

SMILES
C1=CC=C(C=C1)S(=O)

(=O)OC2=CC=C(C=C2)Cl

InChI
InChI=1S/C12H9ClO3S/c13-10-6-8-11(9-7-

10)16-17(14,15)12-4-2-1-3-5-12/h1-9H[1]

Physicochemical Properties
The physicochemical properties of Fenson are critical for understanding its behavior in various

environments and biological systems.

Table 2: Physicochemical Properties of Fenson

Property Value

Molecular Weight 268.72 g/mol [1]

Melting Point 61-62 °C

Boiling Point 199 °C at 1.2 mmHg

Solubility
Insoluble in water; soluble in most organic

solvents.

Appearance
Colorless crystals. The commercial product can

be a white or pinkish crystalline solid.

Experimental Protocols
Synthesis of Fenson
Fenson can be synthesized by the reaction of 4-chlorobenzene sulfochloride with a salt of

phenol. A general laboratory-scale procedure is outlined below.
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Materials:

4-chlorobenzene sulfochloride

Phenol

Pyridine (or another suitable base)

Anhydrous diethyl ether (or other suitable solvent)

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve phenol in anhydrous

diethyl ether.

Add pyridine to the solution and cool the mixture in an ice bath.

Slowly add a solution of 4-chlorobenzene sulfochloride in anhydrous diethyl ether to the

cooled mixture using a dropping funnel with constant stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

After reflux, cool the mixture and wash it sequentially with dilute hydrochloric acid, water, and

a saturated sodium bicarbonate solution using a separatory funnel.

Dry the organic layer over anhydrous sodium sulfate.
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Filter the solution to remove the drying agent.

Remove the solvent using a rotary evaporator to obtain the crude Fenson product.

The crude product can be further purified by recrystallization from a suitable solvent such as

ethanol.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the identification and quantification of Fenson.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness), is appropriate.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp up to 280 °C at a

rate of 10 °C/min, and hold for 5 minutes.

MS Detector: Electron ionization (EI) mode at 70 eV. Scan range of m/z 50-350.

High-Performance Liquid Chromatography (HPLC)

HPLC can also be used for the analysis of Fenson.

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water. For example, start with 50% acetonitrile

and increase to 90% over 15 minutes.

Flow Rate: 1.0 mL/min.

Detector: UV detector at 220 nm.

Injection Volume: 10 µL.
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Mechanism of Action
As an acaricide, Fenson's mode of action is generally believed to involve disruption of

fundamental biological processes in mites and ticks. While the specific molecular targets have

not been extensively elucidated, acaricides in this chemical class often act as neurotoxins or

inhibitors of mitochondrial respiration.[2][3] They can interfere with nerve signal transmission or

disrupt the production of ATP, leading to paralysis and death of the target organism. Further

research is required to pinpoint the precise signaling pathways affected by Fenson.
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Caption: Chemical synthesis workflow for Fenson.

Conclusion
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This technical guide provides a consolidated source of information on the chemical properties

and structure of Fenson. The data presented, including identifiers, physicochemical properties,

and generalized experimental protocols, serves as a valuable resource for researchers and

professionals. While the specific biological signaling pathways of Fenson remain an area for

further investigation, the foundational chemical information provided herein is essential for any

future studies or applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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